5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide

• CAS RN: 5245-94-3
• Molecular Formula: C11H6BrCl2NO2
• Molecular Weight: 334.98 g/mol
• IUPAC Name: 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C11H6BrCl2NO2/c12-10-4-3-9(17-10)11(16)15-6-1-2-7(13)8(14)5-6/h1-5H,(H,15,16)
• InChI Key: GJSZNMIBJGJSCJ-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1NC(=O)C2=CC=C(O2)Br)Cl)Cl

Description

5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is a furan derivative and has been found to possess several significant biological activities, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide is not fully understood. However, it has been suggested that the compound exerts its biological activities through the inhibition of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). This inhibition leads to a decrease in the production of inflammatory mediators, such as prostaglandins and leukotrienes, resulting in anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide possesses several biochemical and physiological effects. The compound has been found to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the proliferation of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide is its potential as a drug development candidate. The compound possesses several biological activities, making it a promising candidate for the development of anti-inflammatory, analgesic, and antitumor drugs. However, one of the limitations of the compound is its low solubility in water, which can make it challenging to work with in lab experiments.

Future Directions

There are several future directions for the research on 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide. One potential direction is the development of novel drug candidates based on the compound's enzyme inhibition properties. Another direction is the investigation of the compound's potential as a therapeutic agent for inflammatory and cancer-related diseases. Additionally, further studies are needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties.
In conclusion, 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide is a promising compound with several potential applications in drug development. Its anti-inflammatory, analgesic, and antitumor properties, as well as its enzyme inhibition properties, make it a promising candidate for further research. However, more studies are needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties.

Synthesis Methods

The synthesis of 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide can be achieved through several methods. One of the most common methods is the reaction of 3,4-dichlorophenylamine with furan-2-carboxylic acid in the presence of bromine. The resulting product is then purified through recrystallization to obtain pure 5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide.

Scientific Research Applications

5-bromo-N-(3,4-dichlorophenyl)furan-2-carboxamide has been extensively studied for its potential applications in drug development. It has been found to possess several biological activities, including anti-inflammatory, analgesic, and antitumor properties. The compound has also been found to inhibit the activity of certain enzymes, making it a promising candidate for enzyme inhibition-based drug development.